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Compound of Interest

Compound Name: 1233B

Cat. No.: B12441511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1233B, also known by the designation L-660282, is a fungal metabolite isolated from

Scopulariopsis sp.[1]. Chemically, it is 12-Hydroxy-13-(hydroxymethyl)-3,5,7-trimethyl-2,4-

tetradecadiene-1,14-dioic acid, with the molecular formula C₁₈H₃₀O₆ and a molecular weight of

342.43 g/mol [2][3]. It is structurally characterized as the hydroxy-acid and open-ring derivative

of the antibiotic 1233A (also known as L-659,699 or hymeglusin)[1][4][5]. While its precursor,

1233A, is a known potent inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA)

synthase, 1233B itself has been reported to lack this inhibitory activity[4]. This guide provides a

comprehensive overview of the available technical data on 1233B, including its chemical

properties and biological context.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1233B is presented in Table 1. This

data is essential for its handling, formulation, and experimental use.
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Property Value Reference

CAS Number 34668-61-6 [2]

Molecular Formula C₁₈H₃₀O₆ [2]

Molecular Weight 342.43 g/mol [2][3]

Alternate Names

L-660282, 12-Hydroxy-13-

(hydroxymethyl)-3,5,7-

trimethyl-2,4-tetradecadiene-

1,14-dioic acid

[1][2]

Appearance Off-white solid [1]

Solubility
Soluble in DMSO, ethanol, or

methanol
[1]

Purity ≥95% (HPLC) [1]

Storage

Long-term storage at -20°C is

recommended. Stable for at

least 3 years under these

conditions. Short-term storage

can be at +4°C.

[1]

Biological Context and Activity
Relationship to 1233A (Hymeglusin)
1233B is the diacid formed by the hydrolysis of the β-lactone ring of the antibiotic 1233A

(hymeglusin)[1][4]. This structural relationship is critical to understanding its biological

properties, or lack thereof, in certain contexts.

Logical Relationship: 1233A to 1233B
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1233A (Hymeglusin, L-659,699) 1233B (L-660282)
Hydrolysis of β-lactone ring

Preparation

Assay

Analysis

Partially purified HMG-CoA synthase

Incubate Enzyme, Substrates, and Test Compound

Substrate Mixture (e.g., [14C]acetyl-CoA) Test Compound (1233B or control)

Quench Reaction

Separate Product (e.g., HMG-CoA)

Quantify Product Formation (e.g., Scintillation Counting)

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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